molecular formula C10H14ClFN4 B6424666 5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine CAS No. 2034284-39-2

5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine

Cat. No. B6424666
CAS RN: 2034284-39-2
M. Wt: 244.69 g/mol
InChI Key: LTGNGLBRBSLHCD-UHFFFAOYSA-N
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Description

“5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .


Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be analyzed using techniques like 1HNMR, 13CNMR, and X-Ray diffraction analysis . Unfortunately, the specific molecular structure analysis for “5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine” is not detailed in the available resources.

Scientific Research Applications

Synthesis of Functionalised Pyrimidine Systems

5-chloro-2,4,6-trifluoropyrimidine, a compound similar to 5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine, has been used as a core scaffold for the synthesis of functionalised pyrimidine systems . This process involves reactions with a small range of nitrogen-centered nucleophiles . However, it’s important to note that this method may not be ideal for analogue synthesis or for multiple substitution processes because purification must be performed to remove the 2-substituted regioisomer from the mixture before further reactions can be carried out .

PET Imaging of Colony-Stimulating Factor 1 Receptor (CSF1R)

A derivative of 5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine, namely 5-cyano-N-(4-(4-(2-[18F]fluoroethyl)piperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide ([18F]1), has been developed for PET imaging of colony-stimulating factor 1 receptor (CSF1R) . CSF1R is an emerging target for neuroinflammation imaging . The radioligand [18F]1 showed higher uptake in the lipopolysaccharide (LPS)-treated mouse brain than in control mouse brain , indicating its potential as a radioligand for CSF1R imaging .

Inhibition of NF-κB and AP-1

2-chloro-4-(trifluoromethyl)pyrimidine-5-N-(3′,5′-bis(trifluoromethyl)phenyl) carboxamides, which are structurally related to 5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine, have been recognized as inhibitors of NF-κB and AP-1 . These derivatives were found to inhibit both IL-2 and IL-8 levels .

Mechanism of Action

Target of Action

The primary target of 5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in memory and cognition . This compound also shows antagonistic activities against α1-adrenoceptors (α1-AR) , which are involved in various physiological responses such as vasoconstriction and smooth muscle contraction .

Mode of Action

This compound interacts with its targets by inhibiting their activity. It has been shown to exhibit potent inhibitory activity against AChE . The inhibition of AChE leads to an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission . It also acts as an antagonist of α1-AR, blocking the receptor’s function and modulating the physiological responses mediated by these receptors .

Biochemical Pathways

The inhibition of AChE affects the cholinergic neurotransmission pathway. By preventing the breakdown of acetylcholine, this compound enhances the action of acetylcholine on muscarinic and nicotinic receptors, which are involved in various cognitive functions . The antagonistic activity against α1-AR affects the adrenergic signaling pathway, modulating responses such as vasoconstriction .

Result of Action

The inhibition of AChE by this compound can lead to enhanced cognitive function, as increased acetylcholine levels can improve memory and cognition . Its antagonistic activity against α1-AR can modulate physiological responses such as vasoconstriction .

properties

IUPAC Name

5-chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14ClFN4/c11-9-7-13-10(14-8-9)16-5-3-15(2-1-12)4-6-16/h7-8H,1-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTGNGLBRBSLHCD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CCF)C2=NC=C(C=N2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14ClFN4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-2-[4-(2-fluoroethyl)piperazin-1-yl]pyrimidine

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